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Compound of Interest

Compound Name: AP-238

Cat. No.: B15617077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AP-238 is a synthetic opioid of the cinnamylpiperazine class, structurally related to bucinnazine

(AP-237).[1] It has emerged as a novel psychoactive substance and is characterized as a

potent agonist of the µ-opioid receptor (MOR).[2][3] This technical guide provides a

comprehensive overview of the known physicochemical properties of AP-238, along with

relevant experimental methodologies and an illustration of its primary signaling pathway. This

information is intended to support research, drug development, and forensic analysis involving

this compound.

Physicochemical Data
The following tables summarize the available quantitative data for AP-238.

Table 1: General Physicochemical Properties of AP-238
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Property Value Source

Molecular Formula C₁₈H₂₆N₂O [4]

Molecular Weight 286.41 g/mol [4]

IUPAC Name

1-[(2R,6S)-2,6-dimethyl-4-

[(E)-3-phenylprop-2-

enyl]piperazin-1-yl]propan-1-

one

[1]

SMILES

CCC(=O)N1--INVALID-LINK--

CN(C/C=C/c2ccccc2)C[C@H]1

C

[4]

InChI Key
JELNWDOXWGBBLO-

QJBCGIKSSA-N
[4]

Melting Point Not reported in the literature

pKa Not reported in the literature

Table 2: Solubility of AP-238 Hydrochloride

Solvent Solubility Source

Dimethylformamide (DMF) 10 mg/mL [5]

Dimethyl sulfoxide (DMSO) 15 mg/mL [5]

Ethanol 30 mg/mL [5]

Phosphate-Buffered Saline

(PBS, pH 7.2)
10 mg/mL [5]

Table 3: Pharmacological Properties of AP-238
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Parameter Value Assay Source

µ-Opioid Receptor

(MOR) Activation

EC₅₀

248 nM (95% CI: 184–

333 nM)

β-arrestin 2

Recruitment Assay
[6]

Experimental Protocols
Detailed experimental protocols for the characterization of AP-238 are crucial for reproducible

research. The following sections describe the methodologies for determining key

physicochemical and pharmacological properties.

Analytical Identification and Confirmation
Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Quadrupole

Time-of-Flight Mass Spectrometry (LC-QTOF-MS) are standard methods for the identification

and confirmation of AP-238 in forensic and research settings.

Workflow for Analytical Identification of AP-238

Sample Preparation

GC-MS Analysis

LC-QTOF-MS Analysis

Data Analysis Confirmation of AP-238

Click to download full resolution via product page

Caption: Workflow for the analytical identification of AP-238.

Determination of Melting Point (General Procedure)
As no specific melting point for AP-238 has been reported, a general protocol for its

determination is provided.

Sample Preparation: A small amount of the crystalline solid is placed into a capillary tube.
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Instrumentation: The capillary tube is placed in a melting point apparatus.

Heating: The sample is heated at a controlled rate.

Observation: The temperature at which the solid begins to melt and the temperature at which

it completely liquefies are recorded to determine the melting range.

Determination of pKa (General Procedure)
The acid dissociation constant (pKa) is a critical parameter for understanding the ionization

state of a compound at different pH values. A general protocol for its determination is as

follows:

Method Selection: Potentiometric titration or UV-Vis spectrophotometry are common

methods.

Titration: For potentiometric titration, a solution of the compound is titrated with a strong acid

or base, and the pH is monitored with a pH meter.

Data Analysis: The pKa is determined from the midpoint of the titration curve.

In Vitro Metabolism Study
The metabolism of AP-238 can be investigated using in vitro models such as pooled human

liver microsomes (pHLM).[6]

Incubation: AP-238 is incubated with pHLM in the presence of NADPH-regenerating

cofactors.

Sample Extraction: The reaction is quenched, and metabolites are extracted from the

incubation mixture.

Analysis: The extracted samples are analyzed by LC-QTOF-MS to identify potential

metabolites.[6]

Workflow for In Vitro Metabolism Study of AP-238
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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